Cas no 2171844-07-6 (5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amido-1-methyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amido-1-methyl-1H-pyrazole-3-carboxylic acid
• CAS No: 2171844-07-6
• MF: C₂₅H₂₄N₄O₆
• MW: 476.481266021729
• CID: 6089675
• PubChem ID: 165582834
• Update Time: 2025-10-30

5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amido-1-methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amido-1-methyl-1H-pyrazole-3-carboxylic acid
• EN300-1564901
• 2171844-07-6
• 5-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-3-amido]-1-methyl-1H-pyrazole-3-carboxylic acid

• Inchi： 1S/C25H24N4O6/c1-29-21(12-20(28-29)22(30)31)26-23(32)25(10-11-34-14-25)27-24(33)35-13-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,12,19H,10-11,13-14H2,1H3,(H,26,32)(H,27,33)(H,30,31)
• InChI Key： DVGVQLMTVHGMJC-UHFFFAOYSA-N
• SMILES： O1CCC(C(NC2=CC(C(=O)O)=NN2C)=O)(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 476.16958450g/mol
• Monoisotopic Mass: 476.16958450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 804
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 132Ų

Additional information on 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amido-1-methyl-1H-pyrazole-3-carboxylic acid

Introduction to 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amido-1-methyl-1H-pyrazole-3-carboxylic Acid (CAS No. 2171844-07-6)

5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amido-1-methyl-1H-pyrazole-3-carboxylic acid, identified by its CAS number 2171844-07-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of this compound is characterized by its intricate arrangement of functional groups, including a fluoren-9-ylmethoxycarbonyl moiety, an oxolane ring, an amido group, and a pyrazole carboxylic acid moiety. These structural features contribute to its unique chemical properties and biological interactions, which are essential for understanding its potential roles in drug discovery and medicinal chemistry.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds that possess enhanced pharmacological properties. The presence of the pyrazole scaffold in this molecule is particularly noteworthy, as pyrazole derivatives have been widely explored for their antimicrobial, anti-inflammatory, and anticancer activities. The incorporation of additional functional groups, such as the amido and carboxylic acid functionalities, further enhances the compound's potential as a pharmacophore.

The fluoren-9-ylmethoxycarbonyl group adds another layer of complexity to the molecule, contributing to its stability and solubility characteristics. This group is often used in medicinal chemistry to improve the metabolic stability of drug candidates and to enhance their binding affinity to biological targets. The oxolane ring, on the other hand, introduces a cyclic structure that can influence the compound's conformational flexibility and interactions with biological receptors.

Recent studies have highlighted the importance of understanding the structural determinants that govern the biological activity of heterocyclic compounds. The work of several research groups has demonstrated that modifications in the core scaffold and functional groups can significantly alter the pharmacological profile of these molecules. In this context, 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amido-1-methyl-1H-pyrazole-3-carboxylic acid represents an intriguing candidate for further investigation.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the fluoren-9-ylmethoxycarbonyl group typically involves protective group strategies to prevent unwanted side reactions. Similarly, the formation of the oxolane ring requires careful selection of reagents and catalysts to achieve optimal results.

In terms of biological activity, preliminary studies have suggested that this compound may exhibit potent effects on various disease-related pathways. For instance, its structural features suggest potential interactions with enzymes and receptors involved in inflammation and cancer progression. While these findings are still preliminary, they underscore the importance of continued research to elucidate the full pharmacological profile of this molecule.

The development of new drug candidates is a complex process that involves not only chemical synthesis but also rigorous biological testing. The use of computational methods, such as molecular docking and virtual screening, has become increasingly important in identifying promising lead compounds. These methods can help researchers predict how a molecule will interact with biological targets, thereby accelerating the drug discovery process.

In conclusion, 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amido-1-methyl-1H-pyrazole-3-carboxylic acid (CAS No. 2171844-07-6) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further exploration in drug discovery efforts aimed at addressing various therapeutic challenges.